Cas no 1171601-60-7 (N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide
• CAS No: 1171601-60-7
• MF: C₁₆H₂₀N₄O₅S₂
• MW: 412.483800888062
• CID: 5983362
• PubChem ID: 44059152
• Update Time: 2025-11-06

N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide
• F5255-0071
• N-(4-(N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)sulfamoyl)phenyl)acetamide
• N-[4-[[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]sulfamoyl]phenyl]acetamide
• N-(4-{[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]sulfamoyl}phenyl)acetamide
• VU0639361-1
• AKOS024267508
• 1171601-60-7

• Inchi： 1S/C16H20N4O5S2/c1-11-9-16(20(18-11)14-7-8-26(22,23)10-14)19-27(24,25)15-5-3-13(4-6-15)17-12(2)21/h3-6,9,14,19H,7-8,10H2,1-2H3,(H,17,21)
• InChI Key： RDFCISVJLNEGCI-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C)=N1)NS(C1C=CC(=CC=1)NC(C)=O)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 412.08751210g/mol
• Monoisotopic Mass: 412.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 144Ų

Additional information on N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide

N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide (CAS No. 1171601-60-7): A Comprehensive Overview

N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide (CAS No. 1171601-60-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular structure, which includes a thiolane ring and a pyrazole moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for further research and development.

The thiolane ring, also known as 3,4-dihydro-2H-thiopyran, is a six-membered ring containing a sulfur atom. This structural motif is known for its ability to confer stability and enhance the lipophilicity of molecules, which can be advantageous in drug design. The presence of the pyrazole moiety, a five-membered heterocyclic ring with two nitrogen atoms, further contributes to the compound's biological activity by providing sites for hydrogen bonding and π-stacking interactions with biological targets.

Recent studies have focused on the potential therapeutic applications of N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its anti-inflammatory and antitumor properties, N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide has also shown promise in neuroprotective applications. Studies have indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-ylsulfamoyl}phenyl)acetamide have also been investigated. Preclinical studies in animal models have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life and low clearance rate. These properties suggest that it may be suitable for oral administration in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-(4-{1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-y lsulfamoyl}phenyl)acetamide. Ongoing clinical trials are evaluating its efficacy and safety in various disease models, with preliminary results showing promising outcomes. The compound's unique structure and multifaceted biological activities make it an exciting candidate for future drug development.

In conclusion, N-(4-{1-(1, ̈dioxo - ̈thiolan - ̈pyrazol - ̈sulfamoyl}phenyl)acetamide (CAS No. ̈) represents a significant advancement in medicinal chemistry. Its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies highlight its importance in modern drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in addressing unmet medical needs.